Cas no 80466-34-8 (hexa-2,4-dienal, Mixture of isomers)

• Product Name: hexa-2,4-dienal, Mixture of isomers
• CAS No: 80466-34-8
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 725590
• PubChem ID: 637564
• Update Time: 2025-04-19

hexa-2,4-dienal, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienal
• 2,4-Hexadiene-aldehyde
• 2,4-Hexanedienal
• hexa-2,4-dienal
• sorbaldehyde
• sorbic aldehyde
• hexa-2,4-dienal, Mixture of isomers
• NS00008669
• BATOPAZDIZEVQF-UHFFFAOYSA-N
• NSC 68096
• FT-0604957
• AKOS030228154
• 2,4-Hexadienaldehyd
• NSC 16184
• SB85358
• DTXSID20859279
• CCRIS 5124

• Inchi： 1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3
• InChI Key： BATOPAZDIZEVQF-UHFFFAOYSA-N
• SMILES： O=CC=CC=CC

Computed Properties

• Exact Mass: 96.05750
• Monoisotopic Mass: 96.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: liquid
• Density: 0.857
• Boiling Point: 174 deg C; 76 deg C @ 30 mm Hg
• Flash Point: 68℃
• Refractive Index: 1.541
• PSA: 17.07000
• LogP: 1.31760

hexa-2,4-dienal, Mixture of isomers Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes